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Compound of Interest

Compound Name: Azobenzene

Cat. No.: B091143 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. Azobenzene, a compound recognized for its

utility in various applications, is also classified with significant health and environmental

hazards.[1][2][3][4] Adherence to strict disposal protocols is essential to mitigate risks and

ensure a safe laboratory environment.

Immediate Safety and Handling Protocols
Before commencing any procedure involving azobenzene, it is crucial to consult the Safety

Data Sheet (SDS).[1] This compound is harmful if swallowed or inhaled, is a suspected

carcinogen and mutagen, and may cause organ damage through prolonged exposure.[1][3][4]

Personal Protective Equipment (PPE) is mandatory:

Eye and Face Protection: Wear tightly sealed safety goggles or a face shield.[1]

Skin Protection: Use chemically resistant gloves, such as nitrile or butyl rubber, and wear

protective clothing to prevent skin contact.[1]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is necessary if there is a risk of dust formation or if exposure limits are exceeded.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid the formation of dust and aerosols.[1][3]
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Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of azobenzene is incineration.[1][3]

Preparation for Disposal: The azobenzene waste should be dissolved or mixed with a

combustible solvent.

Incineration: The mixture must be burned in a chemical incinerator equipped with an

afterburner and a scrubber to neutralize harmful combustion byproducts.[1][3]

Regulatory Compliance: All waste materials must be disposed of in strict accordance with

local, state, and federal regulations.[1][2] It is imperative to consult these regulations to

ensure complete and accurate classification of the hazardous waste.[5][6]

Container Disposal: Empty containers that held azobenzene should be treated as hazardous

waste. Puncture containers to prevent reuse and dispose of them at an authorized landfill.[2]

For containers from acutely hazardous "P-list" chemicals, triple rinsing with a suitable solvent

is required, with the rinsate collected and disposed of as hazardous waste.

Spill Management
In the event of an azobenzene spill:

Evacuate: Immediately clear the area of all personnel.[1][2]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE before re-entering the area.[1]

Containment: Prevent the spilled material from entering drains or waterways.[1][3]

Cleanup: For minor spills, use dry clean-up procedures to avoid generating dust.[2] Carefully

sweep or vacuum the material and place it into a suitable, closed, and properly labeled

container for disposal.[1][3] For larger spills, alert emergency responders.[2]
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Property Value Source

Appearance
Orange-red crystals or dark

brown chunky solid
[7]

Oral LD50 (rat) 1000 mg/kg [2]

Boiling Point 293 °C / 559.4 °F [4][7]

Melting Point 66 - 69 °C / 150.8 - 156.2 °F [4]

Flash Point 100 °C / 212 °F [4]

Water Solubility Insoluble [4]

UN Number UN3077

Hazard Class
9 (Miscellaneous dangerous

substances and articles)
[8]
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Caption: Logical workflow for the safe disposal of azobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

